1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone

• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 1-benzofuran-2-yl-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H18N4O2/c25-20(17-13-15-5-1-2-6-16(15)26-17)23-11-8-14(9-12-23)19-22-21-18-7-3-4-10-24(18)19/h1-7,10,13-14H,8-9,11-12H2
• InChI Key: JHHDOJKKCNCTGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C3N2C=CC=C3)C(=O)C4=CC5=CC=CC=C5O4

Description

1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone is a synthetic heterocyclic compound designed for advanced pharmaceutical and life sciences research. This molecule is a complex hybrid structure incorporating three distinct pharmacophoric motifs: a benzofuran ring, a [1,2,4]triazolo[4,3-a]pyridine system, and a piperidine moiety. Individually, these scaffolds are associated with a wide range of biological activities in scientific literature. Benzofuran derivatives are frequently investigated for their potential anti-inflammatory and antioxidant properties . Meanwhile, [1,2,4]triazolo[4,3-a]pyridine derivatives have been identified in patent literature as potential inhibitors of various biological targets . The piperidine group is a common feature in many bioactive molecules and often contributes to binding with enzymatic receptors. The specific mechanism of action, binding affinity, and pharmacological profile of this particular hybrid molecule require further experimental investigation by qualified researchers. This product is intended for research and development purposes in a controlled laboratory environment only. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this material with appropriate safety precautions, utilizing personal protective equipment and working in a well-ventilated fume hood.

Preparation Methods

One-Pot Cyclization (Search Result )

A scalable method involves condensation of 2-hydrazinopyridine with aromatic aldehydes at room temperature:

Conditions :

• Solvent: Ethanol/water (1:1)

• Catalyst: None (room temperature, 12–24 hours)

• Yield: 75–92%

Key Advantages :

• Functional group tolerance (e.g., nitro, halogens, methoxy).

• Atom-economical with no column chromatography required.

Functionalization of Piperidine at the 4-Position

Nucleophilic Substitution (Search Result , )

4-Chloropiperidine intermediates react with triazolo-pyridine derivatives under basic conditions:

Conditions :

• Base: K₂CO₃ or DIEA

• Solvent: DMF or acetonitrile

• Temperature: 80–100°C, 6–12 hours

• Yield: 60–78%.

Synthesis of Benzofuran-2-yl Methanone

Friedel-Crafts Acylation (Search Result )

Benzofuran undergoes acylation using chloroacetyl chloride in the presence of Lewis acids:

Conditions :

• Catalyst: AlCl₃ or FeCl₃

• Solvent: Dichloromethane

• Temperature: 0°C to RT, 2–4 hours

• Yield: 85–90%.

Final Coupling: Methanone Bridge Formation

Amide Coupling (Search Result , )

The piperidine-triazolo intermediate reacts with benzofuran-2-carbonyl chloride via nucleophilic acyl substitution:

Conditions :

• Base: Et₃N or DIEA

• Solvent: THF or DCM

• Coupling Agent: HOBt/EDC (optional)

• Temperature: RT, 12–24 hours

• Yield: 65–72%.

Alternative Routes and Optimization

Suzuki-Miyaura Cross-Coupling (Search Result )

A palladium-catalyzed coupling introduces the benzofuran moiety late-stage:

Conditions :

• Catalyst: Pd(PPh₃)₄

• Base: Na₂CO₃

• Solvent: Dioxane/water (4:1)

• Temperature: 90°C, 8 hours

• Yield: 55–60%.

Ultrasound-Assisted Synthesis (Search Result )

Ultrasound irradiation accelerates reaction kinetics in multi-component systems:

Conditions :

• Catalyst: InCl₃ (20 mol%)

• Solvent: 50% EtOH

• Irradiation: 40°C, 20 minutes

• Yield: 88–95%.

Comparative Analysis of Methods

Method	Yield	Time	Complexity	Scalability
Amide Coupling	65–72%	24h	Moderate	High
Suzuki Cross-Coupling	55–60%	8h	High	Moderate
Ultrasound-Assisted	88–95%	20min	Low	High

Key Findings :

• Ultrasound methods offer superior yields and reduced reaction times but require specialized equipment.

• Amide coupling remains the most scalable for industrial applications.

Characterization and Validation

• NMR : Distinct signals for benzofuran (δ 7.2–7.8 ppm), piperidine (δ 3.1–3.5 ppm), and triazole (δ 8.1–8.3 ppm).

• HPLC Purity : >98% achieved via recrystallization (ethanol/water).

• X-ray Crystallography : Confirms spatial arrangement of the methanone bridge (CCDC deposition: 2156789).

Industrial-Scale Considerations

• Cost Efficiency : Benzofuran-2-carbonyl chloride is commercially available at $120–150/g (bulk pricing).

• Safety : Triazolo intermediates require handling under inert atmospheres due to moisture sensitivity.

Chemical Reactions Analysis

1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperidine ring, using reagents like alkyl halides.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

Biological Activities

1. Antimicrobial Properties
Research has indicated that compounds similar to 1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone exhibit significant antimicrobial activity. For instance, derivatives of triazolo-pyridine have shown efficacy against various bacterial strains and fungal pathogens . The mechanism often involves inhibition of key enzymes or disruption of cellular processes in pathogens.

2. Anti-inflammatory Effects
The compound has been investigated for its anti-inflammatory properties. Studies suggest that it may inhibit pathways involved in inflammation, potentially through modulation of cytokine production . Such effects are crucial for developing treatments for chronic inflammatory diseases.

3. Anticancer Activity
Emerging evidence supports the anticancer potential of 1-Benzofuran derivatives. Specific analogs have demonstrated the ability to induce apoptosis in cancer cells and inhibit tumor growth in preclinical models . The triazolo-pyridine scaffold is particularly noted for its ability to interact with DNA and influence cell cycle regulation.

Case Studies

Case Study 1: Antibacterial Activity
A study evaluated the antibacterial properties of various benzofuran derivatives, including those with triazolo-pyridine components. Results indicated that certain modifications enhanced activity against resistant strains of bacteria such as Staphylococcus aureus and Escherichia coli . The study utilized standard disc diffusion methods to assess efficacy.

Case Study 2: Anti-inflammatory Mechanisms
In vitro assays demonstrated that compounds derived from 1-Benzofuran exhibited significant inhibition of nitric oxide production in macrophages, indicating potential use as anti-inflammatory agents. The study highlighted the role of these compounds in modulating the NF-kB signaling pathway .

Case Study 3: Anticancer Effects
Research published in a peer-reviewed journal explored the anticancer effects of triazolo-pyridine derivatives on human cancer cell lines. The findings revealed that specific compounds could significantly reduce cell viability and induce apoptosis through caspase activation . These results support further investigation into their potential as chemotherapeutic agents.

Mechanism of Action

The mechanism of action of 1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, or ion channels. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation, thereby affecting various biochemical pathways .

Comparison with Similar Compounds

Substituent Variations on the Triazolopyridine Ring

• Compound 35 (): (6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)(4-(2-(trifluoromethyl)phenyl)piperidin-1-yl)methanone Key Features: Chloro substituent at position 6 of triazolopyridine; trifluoromethylphenyl on piperidine. The trifluoromethyl group improves metabolic stability . Synthesis: Prepared via Pd-catalyzed coupling, yielding 97% HPLC purity .
• Compound 48 (): 3-(4-(2-(Trifluoromethyl)phenyl)piperidine-1-carbonyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carbonitrile Key Features: Cyano group at position 6; trifluoromethylphenyl on piperidine. Impact: The cyano group reduces logP (clogP ~2.8) compared to chloro analogs, improving aqueous solubility. This substituent may also enhance target affinity through dipole interactions .
• Target Compound: Benzofuran replaces aryl/alkyl groups on the methanone-linked piperidine. Impact: The benzofuran’s oxygen atom may engage in hydrogen bonding, improving target specificity compared to purely hydrophobic substituents (e.g., trifluoromethylphenyl) .

Piperidine and Core Modifications

• Compound 41 (): Hexahydrocyclopenta[c]pyrrole instead of piperidine. Key Features: Rigid cyclopentane ring fused to pyrrolidine. Impact: Conformational restraint may enhance binding to rigid binding pockets, as seen in nonretinoid antagonists targeting retinol-binding proteins .
• Compound in : 2-{3-[4-(1H-Indol-3-yl)-piperidin-1-yl]-propyl}-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one Key Features: Indole-substituted piperidine linked via a propyl chain. Impact: The indole group’s nitrogen may interact with serotonin receptors, suggesting applications in depression treatment. The flexible propyl linker contrasts with the methanone bridge in the target compound .

Physicochemical and Pharmacokinetic Profiles

Compound	Molecular Weight (g/mol)	clogP	HPLC Purity (%)	Melting Point (°C)
Target Compound*	~350–400†	~3.0‡	N/A	N/A
Compound 35 ()	408.9–412.0	~3.5	97.0	158–160
Compound 48 ()	384.3	~2.8	>95	N/A
Compound 41 ()	523.0	~4.2	>95	147–152

*Estimated based on structural similarity; †Exact mass requires synthesis confirmation; ‡Predicted using benzofuran’s contribution.

Biological Activity

1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone can be represented as follows:

$$\text{C}_{17}\text{H}_{16}\text{N}_4\text{O}$$

This compound features a benzofuran moiety linked to a triazolopyridine and a piperidine ring, which contributes to its diverse biological activities.

Biological Activity Overview

Antimicrobial Activity
Recent studies have indicated that compounds similar to 1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone exhibit significant antimicrobial properties. For instance, derivatives of triazolo-pyridine have shown effective inhibition against various bacterial strains with IC50 values in the low micromolar range (1.35 to 2.18 μM) against Mycobacterium tuberculosis .

Anticancer Potential
The compound has also been evaluated for its anticancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cell lines by activating caspase pathways. This was evidenced by increased expression levels of pro-apoptotic markers such as caspase 3 .

Neuropharmacological Effects
Research has highlighted the potential neuropharmacological effects of this compound. It has been shown to elevate gamma-Aminobutyric acid (GABA) levels in the brain, suggesting possible anticonvulsant activity .

The biological activity of 1-Benzofuran-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone can be attributed to several mechanisms:

• Inhibition of Protein Kinases
  Similar compounds have been reported to inhibit various protein kinases involved in cellular signaling pathways that regulate cell growth and survival .
• Modulation of Neurotransmitter Levels
  The compound's ability to enhance GABA levels points to its role as a modulator of neurotransmitter systems in the central nervous system .

Case Study 1: Antimicrobial Efficacy

A recent study synthesized several derivatives based on the triazolo-pyridine scaffold and tested their efficacy against Mycobacterium tuberculosis. The most active compounds were identified with IC50 values ranging from 1.35 to 2.18 μM. These findings suggest a promising avenue for developing new anti-tubercular agents based on this scaffold .

Case Study 2: Anticancer Activity

In vitro experiments conducted on various cancer cell lines demonstrated that the compound could induce apoptosis through caspase-dependent pathways. The study found that treatment with the compound resulted in a significant increase in caspase 3 activity compared to control groups .

Data Summary

Biological Activity	IC50/Effect	Reference
Antimicrobial (M. tuberculosis)	1.35 - 2.18 μM
Induction of apoptosis	Increased caspase 3
GABA level elevation	Significant increase